![molecular formula C22H22N2O4 B2569821 Ethyl 3-[[2-(2,8-dimethyl-4-oxoquinolin-1-yl)acetyl]amino]benzoate CAS No. 797014-70-1](/img/structure/B2569821.png)
Ethyl 3-[[2-(2,8-dimethyl-4-oxoquinolin-1-yl)acetyl]amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 3-[[2-(2,8-dimethyl-4-oxoquinolin-1-yl)acetyl]amino]benzoate, also known as EDAQB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDAQB is a derivative of quinoline, which is known for its antimalarial properties.
Scientific Research Applications
- EDOQ has demonstrated promising antimicrobial properties. Researchers have explored its effectiveness against bacteria, fungi, and even drug-resistant strains. The compound’s unique chemical structure contributes to its potential as a novel antimicrobial agent .
- Inflammation plays a crucial role in various diseases. EDOQ has been studied for its anti-inflammatory properties, particularly in models of chronic inflammation. Understanding its mechanisms of action could lead to therapeutic applications in conditions like arthritis, inflammatory bowel disease, and more .
- EDOQ’s quinoline scaffold has drawn interest in cancer research. Studies have investigated its impact on cancer cell proliferation, apoptosis, and metastasis. Researchers explore its potential as a targeted therapy or adjuvant alongside existing treatments .
- The compound’s ability to modulate neuronal function and protect against oxidative stress has intrigued neuroscientists. EDOQ shows promise in models of neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease .
- PDT involves using light-activated compounds to selectively destroy cancer cells. EDOQ’s photophysical properties make it an interesting candidate for PDT applications. Researchers investigate its efficacy in tumor-specific cell death .
- Beyond its biological activities, EDOQ serves as a valuable building block in organic synthesis. Medicinal chemists explore its derivatives for drug development. By modifying specific functional groups, they aim to enhance its pharmacological properties .
Antimicrobial Activity
Anti-Inflammatory Effects
Cancer Research
Neuroprotection and Neurodegenerative Diseases
Photodynamic Therapy (PDT)
Organic Synthesis and Medicinal Chemistry
properties
IUPAC Name |
ethyl 3-[[2-(2,8-dimethyl-4-oxoquinolin-1-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4/c1-4-28-22(27)16-8-6-9-17(12-16)23-20(26)13-24-15(3)11-19(25)18-10-5-7-14(2)21(18)24/h5-12H,4,13H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDPOSROFMPLFTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=CC(=O)C3=CC=CC(=C32)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-[[2-(2,8-dimethyl-4-oxoquinolin-1-yl)acetyl]amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.